Cas no 67567-26-4 (4-Bromo-2,6-difluoroaniline)

• Product Name: 4-Bromo-2,6-difluoroaniline
• CAS No: 67567-26-4
• MF: C₆H₄BrF₂N
• MW: 208.003467559814
• MDL: MFCD00013389
• CID: 58602
• PubChem ID: 610191
• Update Time: 2025-07-17

4-Bromo-2,6-difluoroaniline Chemical and Physical Properties

Names and Identifiers

• 4-Bromo-2,6-difluoroaniline
• 2,6-difluoro-4-bromoaniline
• 4-bromo-2,6-difluoro-aniline
• 4-bromo-2,6-difluorobenzenamine
• 4-bromo-2,6-difluorophenylamine
• BENZENAMINE,4-BROMO-2,6-DIFLUORO
• BENZENAMINE, 4-BROMO-2,6-DIFLUORO-
• 4-BROMO-2,6-DIFLUORO-PHENYLAMINE
• BFQSQUAVMNHOEF-UHFFFAOYSA-N
• (4-bromo-2,6-difluorophenyl)amine
• PubChem2929
• KSC495A5F
• 4-Bromo-2,6-difluoro aniline
• 2,6-difluoro-4-bromo aniline
• SCHEMBL58096
• AM20060330
• BDBM626216
• EN300-83060
• 67567-26-4
• MB00220
• DTXSID60346178
• InChI=1/C6H4BrF2N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H
• 4-Bromo-2,6-difluoroaniline, 98%
• FT-0612070
• BCP19526
• AKOS005064015
• Z1238548705
• CS-M3537
• AR-527/43467620
• SY009922
• AC-3648
• CHEMBL4957737
• MFCD00013389
• Q-200442
• B3220
• AS-8191
• DB-003460

• MDL： MFCD00013389
• Inchi： 1S/C6H4BrF2N/c7-3-1-4(8)6(10)5(9)2-3/h1-2H,10H2
• InChI Key： BFQSQUAVMNHOEF-UHFFFAOYSA-N
• SMILES： BrC1C=C(C(=C(C=1)F)N)F
• BRN： 2718139

Computed Properties

• Exact Mass: 206.95000
• Monoisotopic Mass: 206.95
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 10
• Rotatable Bond Count: 0
• Complexity: 110
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 26
• Surface Charge: 0
• Tautomer Count: nothing
• XLogP3: 2.1

Experimental Properties

• Color/Form: Light purple lens powder.
• Density: 1.788
• Melting Point: 63-65 °C (lit.)
• Boiling Point: 188.2°C at 760 mmHg
• Flash Point: 67.6℃
• Refractive Index: 1.57
• PSA: 26.02000
• LogP: 2.89070
• Solubility: Not determined

4-Bromo-2,6-difluoroaniline Security Information

• Symbol:
• Prompt：warning
• Signal Word：Warning
• Hazard Statement： H302,H312,H315,H319,H332,H335
• Warning Statement： P261,P280,P305+P351+P338
• Hazardous Material transportation number：NONH for all modes of transport
• WGK Germany：3
• Hazard Category Code： 20/21/22-36/37/38
• Safety Instruction： S26-S36-S36/37/39-S22
• Hazardous Material Identification：
• HazardClass：IRRITANT
• Storage Condition：Keep in dark place,Sealed in dry,Room Temperature
• Risk Phrases：R20/21/22; R36/37/38
• Safety Term：S22;S26;S36/37/39

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Benzene and substituted derivatives Aniline and substituted anilines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides

Additional information on 4-Bromo-2,6-difluoroaniline

Comprehensive Analysis of 4-Bromo-2,6-difluoroaniline (CAS No. 67567-26-4): Properties, Applications, and Industry Trends

4-Bromo-2,6-difluoroaniline (CAS No. 67567-26-4) is a halogenated aromatic amine with significant relevance in modern organic synthesis and specialty chemical industries. This compound, characterized by its bromine and fluorine substitutions, serves as a versatile intermediate in pharmaceuticals, agrochemicals, and advanced material science. Its unique molecular structure—featuring a benzene ring with bromo and fluoro functional groups—enables precise reactivity in cross-coupling reactions, making it invaluable for constructing complex molecules.

The growing demand for fluorinated compounds in drug discovery, driven by their metabolic stability and bioavailability, has positioned 4-Bromo-2,6-difluoroaniline as a critical building block. Researchers frequently explore its use in Suzuki-Miyaura couplings and Buchwald-Hartwig aminations, reflecting broader trends in green chemistry and catalytic efficiency. Recent studies highlight its role in developing PET radiotracers for medical imaging, aligning with the surge in precision medicine innovations.

From an industrial perspective, 67567-26-4 is synthesized through controlled halogenation and amination processes, ensuring high purity for sensitive applications. Manufacturers prioritize low-waste synthesis methods to meet sustainability goals, a key concern for environmentally conscious buyers. Analytical techniques like HPLC and GC-MS are employed to verify its structural integrity, addressing quality control queries commonly raised by procurement specialists.

The compound’s stability under ambient conditions and compatibility with microwave-assisted reactions further enhance its appeal in high-throughput laboratories. As the chemical industry shifts toward flow chemistry and automated synthesis, 4-Bromo-2,6-difluoroaniline exemplifies how traditional intermediates adapt to cutting-edge methodologies. Its applications in OLED materials and liquid crystals also resonate with the electronics sector’s demand for high-performance additives.

Regulatory compliance remains a focal point for stakeholders. While 67567-26-4 is not classified as hazardous under major frameworks like REACH or GHS, proper handling protocols are emphasized in safety data sheets (SDS). This aligns with increasing searches for "safe handling of halogenated amines" and "eco-friendly alternatives," reflecting evolving user priorities.

In summary, 4-Bromo-2,6-difluoroaniline bridges fundamental research and industrial innovation. Its multifaceted roles—from enabling carbon-fluorine bond formation to supporting bioconjugation techniques—underscore its enduring value in a competitive market. As synthetic strategies evolve, this compound will likely remain pivotal in addressing challenges across life sciences and advanced materials.